N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C17H13F2N3O
• Molecular Weight: 313.3 g/mol
• IUPAC Name: N-(3,5-difluorophenyl)-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H13F2N3O/c1-11-16(10-20-22(11)15-5-3-2-4-6-15)17(23)21-14-8-12(18)7-13(19)9-14/h2-10H,1H3,(H,21,23)
• InChI Key: JZYSTFXSYMBXHB-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NC3=CC(=CC(=C3)F)F
• solubility: 2.1 [ug/mL]

Description

N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide, also known as DFP-10825, is a novel small molecule that has been studied for its potential applications in scientific research. This compound has shown promising results in various studies, and researchers are continuing to explore its potential uses.

Mechanism of Action

The mechanism of action of N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is not fully understood, but it is believed to act on multiple targets in the body. It has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its neuroprotective and anticancer effects.
Biochemical and Physiological Effects:
N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the levels of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects. It has also been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide in lab experiments is its potential to be used as a lead compound in drug discovery. Its novel structure and promising results in various studies make it an attractive candidate for further research. One limitation is the lack of information on its mechanism of action, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide. One direction is to further investigate its neuroprotective effects and potential use in the treatment of neurodegenerative diseases. Another direction is to explore its anticancer effects and potential use in the development of new cancer treatments. Additionally, researchers may continue to use N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide as a lead compound to develop new drugs with similar structures and properties.

Synthesis Methods

The synthesis of N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide involves a multi-step process that includes the reaction of 3,5-difluoroaniline with 2-bromo-1-phenyl-1H-pyrazole-4-carboxylic acid, followed by the reaction with methylamine. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer treatments. In drug discovery, N-(3,5-difluorophenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been used as a lead compound to develop new drugs with similar structures and properties.